Cas no 500001-42-3 (Piperazine, 1-(1-methylethyl)-4-(methylsulfonyl)-)

• Product Name: Piperazine, 1-(1-methylethyl)-4-(methylsulfonyl)-
• CAS No: 500001-42-3
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 1543466
• PubChem ID: 764754
• Update Time: 2025-04-21

Piperazine, 1-(1-methylethyl)-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(1-methylethyl)-4-(methylsulfonyl)-
• STK171231
• 1-Isopropyl-4-(methylsulfonyl)piperazine
• CS-0363950
• Oprea1_790930
• AKOS000552987
• SCHEMBL6320475
• 500001-42-3
• Z134783700
• 1-(methylsulfonyl)-4-(propan-2-yl)piperazine
• Oprea1_183300

• Inchi： 1S/C8H18N2O2S/c1-8(2)9-4-6-10(7-5-9)13(3,11)12/h8H,4-7H2,1-3H3
• InChI Key： PQWQHFRAYORBLC-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 206.10904
• Monoisotopic Mass: 206.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62